Cas no 3213-79-4 (N1,N2-Dimethylbenzene-1,2-diamine)

• Product Name: N1,N2-Dimethylbenzene-1,2-diamine
• CAS No: 3213-79-4
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD19160696
• CID: 1450060
• PubChem ID: 329765929
• Update Time: 2025-05-27

N1,N2-Dimethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, N,N'-dimethyl-
• 1-N,2-N-dimethylbenzene-1,2-diamine
• N,N′-DIMETHYL-O-PHENYLENEDIAMINE
• N,N′-Dimethyl-1,2-diaminobenzene
• N,N'-Dimethyl-o-phenylenediamine
• Dimethylphenylendiamin
• F51935
• N,N'-Dimethyl-1,2-phenylenediamine, 97%
• EN300-65762
• doi:10.14272/UMAPFAAAQBMYNJ-UHFFFAOYSA-N.1
• N1,N2-Dimethylbenzene-1,2-diamine
• CS-W000645
• N,N'-dimethylbenzene-1,2-diamine
• 3,4-dimethylaminophenyl
• SCHEMBL653948
• 3213-79-4
• A934761
• N,N-dimethylbenzene-1,2-diamine
• AKOS006238856
• ALBB-031676
• N,N inverted exclamation marka-Dimethyl-1,2-phenylenediamine
• DTXSID00472602
• MFCD19160696

• MDL： MFCD19160696
• Inchi： 1S/C8H12N2/c1-9-7-5-3-4-6-8(7)10-2/h3-6,9-10H,1-2H3
• InChI Key： UMAPFAAAQBMYNJ-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC=CC=1NC

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.262 g/mL at 25 °C
• Melting Point: 34.5°C
• Boiling Point: 240.49°C (rough estimate)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.592
• PSA: 24.06

N1,N2-Dimethylbenzene-1,2-diamine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N1,N2-Dimethylbenzene-1,2-diamine

N1,N2-Dimethylbenzene-1,2-diamine (CAS No. 3213-79-4): A Comprehensive Guide to Properties and Applications

N1,N2-Dimethylbenzene-1,2-diamine, with the CAS number 3213-79-4, is an aromatic diamine derivative widely recognized for its versatile applications in organic synthesis and industrial processes. This compound, also referred to as N1,N2-dimethyl-1,2-benzenediamine, belongs to the class of substituted diamines, which are pivotal intermediates in the production of dyes, polymers, and specialty chemicals. Its molecular structure features two methyl groups attached to the nitrogen atoms of the benzene ring, enhancing its reactivity and solubility in organic solvents.

In recent years, the demand for N1,N2-Dimethylbenzene-1,2-diamine has surged due to its role in the synthesis of high-performance materials. Researchers and manufacturers are increasingly exploring its potential in advanced polymer formulations and photovoltaic materials, aligning with the global shift toward sustainable technologies. The compound's ability to act as a ligand in catalysis and a building block for heterocyclic compounds has also garnered significant attention in academic and industrial circles.

One of the most frequently asked questions about CAS No. 3213-79-4 revolves around its safety profile and handling precautions. While the compound is not classified as hazardous under standard regulations, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended to ensure safe handling. Additionally, its biodegradability and environmental impact are topics of ongoing research, reflecting the growing emphasis on green chemistry principles.

The synthesis of N1,N2-Dimethylbenzene-1,2-diamine typically involves the methylation of 1,2-phenylenediamine, a process optimized for high yield and purity. Recent advancements in catalytic methylation techniques have further improved the efficiency of its production, reducing energy consumption and waste generation. These innovations align with the broader industry trends toward sustainable chemical manufacturing and circular economy practices.

From an application standpoint, N1,N2-Dimethylbenzene-1,2-diamine is a key precursor in the production of azo dyes and polyimide resins, which are essential for electronics and aerospace industries. Its derivatives are also investigated for potential use in bioimaging probes and pharmaceutical intermediates, though these applications remain under exploratory stages. The compound's UV-absorption properties further make it a candidate for light-stabilizing additives in coatings and plastics.

In summary, N1,N2-Dimethylbenzene-1,2-diamine (CAS No. 3213-79-4) represents a critical component in modern chemical synthesis, with expanding relevance in high-tech industries and sustainable material development. Its multifaceted applications and evolving research landscape underscore its importance in both academic and industrial settings.